Cas no 921832-49-7 (7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921832-49-7
• MF: C₂₅H₂₅N₅O₃
• MW: 443.497705221176
• CID: 6134546
• PubChem ID: 16809415
• Update Time: 2025-10-30

7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• 7-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-5-methyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• 7-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-5-methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• F2248-0019
• 7-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-5-methyl-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• AKOS024630993
• 921832-49-7

• Inchi： 1S/C25H25N5O3/c1-27-16-19(23-20(17-27)25(32)30(26-23)18-8-4-3-5-9-18)24(31)29-14-12-28(13-15-29)21-10-6-7-11-22(21)33-2/h3-11,16-17H,12-15H2,1-2H3
• InChI Key： UWYYOMUKWBOROC-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(N2CCN(C3=CC=CC=C3OC)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 443.19573968g/mol
• Monoisotopic Mass: 443.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.7Ų

Additional information on 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Professional Introduction to Compound with CAS No. 921832-49-7 and Product Name: 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

The compound with the CAS number 921832-49-7 and the product name 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a piperazine moiety and a pyrazolopyridine core, makes it a versatile scaffold for developing novel therapeutic agents.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyrazolopyridine derivatives in medicinal chemistry. These compounds have shown promise in various pharmacological applications, including the treatment of neurological disorders, inflammation, and infectious diseases. The specific structure of 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one incorporates a piperazine ring, which is known for its ability to enhance binding affinity and selectivity in drug design. This feature is particularly valuable in the development of targeted therapies that require precise interaction with biological targets.

The 5-methyl and 2-phenyl substituents in the molecule contribute to its unique electronic properties and influence its pharmacokinetic behavior. These substituents can modulate the compound's solubility, metabolic stability, and binding interactions with biological receptors. The 2H,3H,5H-pyrazolo4,3-cpyridin core provides a rigid framework that can improve the compound's bioavailability and reduce off-target effects. Such structural features are critical in optimizing drug candidates for clinical use.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a piperazine moiety and a pyrazolopyridine scaffold creates a versatile platform that can be further modified to target specific disease mechanisms. For instance, studies have shown that piperazine derivatives can interact with serotonin receptors, making them candidates for treating conditions such as depression and anxiety. Additionally, pyrazolopyridine-based compounds have demonstrated efficacy in inhibiting enzymes involved in inflammatory pathways.

Current research is exploring the pharmacological properties of 7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one through both computational modeling and experimental validation. Computational studies have predicted that this compound may exhibit high binding affinity for certain protein targets, which could be exploited for therapeutic purposes. Experimental investigations are underway to confirm these predictions and to assess the compound's efficacy and safety profile.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopure compounds if stereochemical selectivity is desired. Such synthetic approaches are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion,7-4-(2-methoxyphenyl)piperazine-1-carbonyl-5-methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential pharmacological activity make it an attractive scaffold for designing novel therapeutic agents. Ongoing research aims to fully elucidate its mechanism of action and to evaluate its suitability for clinical translation. As our understanding of heterocyclic chemistry continues to evolve,921832-49-7 may play a pivotal role in the discovery of next-generation pharmaceuticals.